Cas no 112245-25-7 ((R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt)
112245-25-7 structure
Product Name:(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt
CAS No:112245-25-7
MF:C24H26O3S
MW:394.526445865631
CID:129574
PubChem ID:71750647
Update Time:2025-04-19
(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt Chemical and Physical Properties
Names and Identifiers
-
- (S)-a-methylbenzenemethanamine (R)-[(Diphenylmethyl)sulfinyl]acetate
- (R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt
- (R)-Modafinil Carboxylate (S)-α-Methylbenzenemethanamine Salt
- (S)-α-MethylbenzeneMethanaMine (R)-[(DiphenylMethyl)sulfinyl]acetate
- (R)-Modafinil Carbox
- 2-[(R)-benzhydrylsulfinyl]acetic acid,cumene
- [(R)-Diphenylmethanesulfinyl]acetic acid--(propan-2-yl)benzene (1/1)
- 112245-25-7
- DTXSID80858102
- 2-[(R)-Benzhydrylsulfinyl]acetic acid;cumene
-
- Inchi: 1S/C15H14O3S.C9H12/c16-14(17)11-19(18)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13;1-8(2)9-6-4-3-5-7-9/h1-10,15H,11H2,(H,16,17);3-8H,1-2H3/t19-;/m1./s1
- InChI Key: NIQNWUAAOBAEOI-FSRHSHDFSA-N
- SMILES: [S@@](CC(=O)O)(C(C1C=CC=CC=1)C1C=CC=CC=1)=O.C(C)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 394.16026586g/mol
- Monoisotopic Mass: 394.16026586g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 368
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- Melting Point: 144-148°C
(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M482470-25mg |
(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt |
112245-25-7 | 25mg |
$ 161.00 | 2023-09-06 | ||
| TRC | M482470-250mg |
(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt |
112245-25-7 | 250mg |
$ 1206.00 | 2023-09-06 |
(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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3. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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